Cas no 25157-64-6 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,2-diazenediyl)bis-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,2-diazenediyl)bis-
• CAS No: 25157-64-6
• MF: C₈H₆N₆O₆
• MW: 282.169840335846
• CID: 258536
• PubChem ID: 15451086
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,2-diazenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5'-(1,2-diazenediyl)bis-
• 5,5'-Diazene-1,2-diyldipyrimidine-2,4,6(1H,3H,5H)-trione
• LogP
• 2,4,6(1H,3H,5H)-Pyrimidinetrimidinetrione,5,5'-azobis-
• 5,5'-Azobis-2,4,6(1H,3H,5H)-pyrimidinetrione
• NS00007635
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5'-(1,2-diazenediyl)bis-
• DTXSID301187880
• 5,5'-(1,2-Diazenediyl)bis[2,4,6(1H,3H,5H)-pyrimidinetrione]
• SCHEMBL19336928
• LCGWXMONLSJYQR-UHFFFAOYSA-N
• 5-[(2,4,6-trioxo-1,3-diazinan-5-yl)diazenyl]-1,3-diazinane-2,4,6-trione
• EC 607-578-9
• azo barbituric acid
• 25157-64-6

• Inchi： 1S/C8H6N6O6/c15-3-1(4(16)10-7(19)9-3)13-14-2-5(17)11-8(20)12-6(2)18/h1-2H,(H2,9,10,15,16,19)(H2,11,12,17,18,20)/b14-13+
• InChI Key： LCGWXMONLSJYQR-BUHFOSPRSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)/N=N/C1C(NC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 282.03498
• Monoisotopic Mass: 282.03488193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 2.42
• Refractive Index: 1.988
• PSA: 175.26